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Compound of Interest

Compound Name: Gelomulide A

Cat. No.: B15591057 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Gelomulide A is a naturally occurring diterpenoid that has garnered interest within the

scientific community for its unique chemical architecture and potential biological activities. As

an ent-abietane diterpene lactone, it belongs to a class of compounds known for their diverse

pharmacological properties. This technical guide provides a detailed overview of the chemical

structure, isolation, and known biological effects of Gelomulide A, presenting key data and

experimental methodologies for the research and drug development professional.

Chemical Structure and Properties
Gelomulide A is a complex tetracyclic diterpene lactone. Its chemical identity is well-

established and characterized by the following properties:
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Property Value

Molecular Formula C₂₂H₃₀O₅

Molecular Weight 374.5 g/mol [1]

IUPAC Name

[(1S,3R,8R,10S,11R,14S,16S)-5,11,15,15-

tetramethyl-6-oxo-2,7-

dioxapentacyclo[8.8.0.0¹,³.0⁴,⁸.0¹¹,¹⁶]octadec-4-

en-14-yl] acetate[1]

CAS Number 122537-59-1[1]

Canonical SMILES
CC1=C2--INVALID-LINK--

(C)C)OC(=O)C)C">C@@HOC1=O[1]

The core of Gelomulide A is an ent-abietane skeleton, which is characterized by a specific

stereochemical configuration. The structure also features a lactone ring and an acetate group,

which contribute to its chemical properties and biological activity.

Isolation and Structural Elucidation
Natural Source
Gelomulide A is primarily isolated from the leaves of plants belonging to the Suregada genus,

particularly Suregada multiflora (formerly known as Gelonium multiflorum) and Suregada

zanzibariensis.[2][3] These plants are a rich source of various diterpenoids.

Experimental Protocols
General Extraction and Isolation Procedure:

While a specific, detailed protocol for the isolation of Gelomulide A is not readily available in

publicly accessible literature, a general methodology for the extraction of diterpenoids from

Suregada species can be outlined as follows. It is important to note that optimization of this

procedure would be necessary for the targeted isolation of Gelomulide A.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Gelomulide-A
https://pubchem.ncbi.nlm.nih.gov/compound/Gelomulide-A
https://pubchem.ncbi.nlm.nih.gov/compound/Gelomulide-A
https://pubchem.ncbi.nlm.nih.gov/compound/Gelomulide-A
https://www.benchchem.com/product/b15591057?utm_src=pdf-body
https://www.benchchem.com/product/b15591057?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10610488/
https://pubs.acs.org/doi/10.1021/acs.jnatprod.2c00147
https://www.benchchem.com/product/b15591057?utm_src=pdf-body
https://www.benchchem.com/product/b15591057?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15591057?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Air-dried and powdered leaves of Suregada multiflora

Maceration with a solvent 
 (e.g., Methanol/Dichloromethane mixture)

Filtration to separate extract from plant debris

Solvent evaporation under reduced pressure

Crude Extract

Solvent-solvent partitioning 
 (e.g., Hexane, Dichloromethane, Methanol)

Column Chromatography 
 (e.g., Silica gel, Sephadex LH-20, ODS)

Pure Gelomulide A

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15591057?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Culturing of Leishmania promastigotes

Infection of macrophage cell line 
 (e.g., RAW 264.7) with promastigotes

Treatment of infected macrophages 
 with varying concentrations of Gelomulide A

Incubation for a specified period (e.g., 72 hours)

Quantification of intracellular amastigotes 
 (e.g., Giemsa staining and microscopy or reporter gene assay)

Calculation of the 50% inhibitory concentration (IC₅₀)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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